Cas no 16852-14-5 (Propanenitrile, 2,2'-oxybis-)

• Product Name: Propanenitrile, 2,2'-oxybis-
• CAS No: 16852-14-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 95677
• PubChem ID: 21115462
• Update Time: 2025-04-18

Propanenitrile, 2,2'-oxybis- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2,2'-oxybis-
• 2-(1-cyanoethoxy)propanenitrile
• 2,2'-Oxydipropionitril
• 2,2'-Oxydipropanenitrile
• SCHEMBL264243
• DTXSID80610868
• 16852-14-5

• Inchi： 1S/C6H8N2O/c1-5(3-7)9-6(2)4-8/h5-6H,1-2H3
• InChI Key： XWROPIPQKNRYNS-UHFFFAOYSA-N
• SMILES： O(C(C#N)C)C(C#N)C

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.8Ų